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Essential Safety and Handling Guide for 4-
Isopropylaniline
This guide provides immediate, essential safety protocols and logistical information for the

handling and disposal of 4-Isopropylaniline (CAS No. 99-88-7). The following procedural

guidance is designed to ensure the safety of researchers, scientists, and drug development

professionals.

Hazard Summary
4-Isopropylaniline is a combustible liquid that can cause skin, eye, and respiratory irritation.[1]

[2] It is classified as toxic if it comes into contact with skin or is swallowed and may cause harm

to organs through prolonged or repeated exposure.[3] It is also considered very toxic to aquatic

life with long-lasting effects.[4] Absorption into the body may lead to the formation of

methemoglobin.[2]

Personal Protective Equipment (PPE)
Strict adherence to PPE guidelines is mandatory when handling 4-Isopropylaniline. Use

equipment tested and approved under appropriate government standards such as NIOSH (US)

or EN 166 (EU).[2]
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Protection Type Specification Rationale

Eye/Face Protection

Safety glasses with side-

shields or chemical safety

goggles.[2][4]

Protects against splashes and

vapors causing serious eye

irritation.[1][2]

Hand Protection
Chemical-resistant, impervious

gloves (e.g., nitrile rubber).[2]

Prevents skin contact, as the

substance is toxic and causes

skin irritation.[3][4]

Skin and Body Protection

Protective clothing, including a

lab coat or a complete suit

protecting against chemicals.

[4][5]

Provides a barrier against

accidental skin exposure.[4]

Respiratory Protection

Use only in a well-ventilated

area or under a chemical fume

hood.[1][4] If ventilation is

inadequate, use a

NIOSH/MSHA approved

respirator with an appropriate

filter (e.g., N95 or type ABEK).

Protects against inhalation of

vapors which can cause

respiratory irritation.[1][2]

Operational and Disposal Plan
A systematic approach is crucial for safety. The following step-by-step procedures cover the

lifecycle of handling 4-Isopropylaniline in a laboratory setting.

Step 1: Preparation and Safe Handling
Review the Safety Data Sheet (SDS): Before beginning any work, thoroughly read and

understand the SDS for 4-Isopropylaniline.[4]

Ensure Proper Ventilation: Always handle this chemical in a well-ventilated area or under a

certified chemical fume hood to keep airborne concentrations low.[1][4]

Assemble PPE: Don all required personal protective equipment as detailed in the table

above.[1][4]
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Prepare Workspace: Ensure an eyewash station and safety shower are nearby and

accessible.[4] Remove all potential sources of ignition, as the material is a combustible

liquid.[1][4]

Handling: Avoid contact with skin, eyes, and clothing.[1] Do not breathe vapors or mist.[4]

Take measures to prevent the buildup of electrostatic charge.[2] After handling, wash hands

and any exposed skin thoroughly.[1]

Step 2: Storage
Container: Keep the container tightly closed when not in use.[1][3]

Location: Store in a cool, dry, and well-ventilated area.[3][4]

Compatibility: Store away from incompatible materials such as strong oxidizing agents and

strong acids.[2][4]

Environmental Conditions: Protect from direct sunlight and store under an inert atmosphere,

as the substance is light and air-sensitive.[3][4]

Step 3: Spill Management
Evacuate: Evacuate non-essential personnel from the spill area.[2]

Ventilate & Remove Ignition Sources: Ensure adequate ventilation and remove all sources of

ignition.[1][2]

Contain Spill: Prevent further leakage if it is safe to do so.[1] Use an inert absorbent material

(e.g., dry sand, vermiculite) to soak up the spill.[1][4]

Collect Waste: Collect the absorbed material using non-sparking tools and place it into a

suitable, closed container for disposal.[1][2]

Decontaminate: Clean the spill area thoroughly.

Environmental Protection: Do not allow the product to enter drains or surface water.[1][4]

Step 4: Disposal
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Waste Classification: This material and its container must be disposed of as hazardous

waste.[4]

Licensed Disposal: All waste materials should be disposed of via a licensed waste disposal

company.[2] This may involve incineration in a chemical incinerator equipped with an

afterburner and scrubber.[2]

Regulatory Compliance: Observe all federal, state, and local environmental regulations for

disposal.[1] Do not reuse empty containers.[1]

Quantitative Data Summary
The following table summarizes key physical and chemical properties of 4-Isopropylaniline.

Property Value

CAS Number 99-88-7[1]

Molecular Formula C₉H₁₃N[1]

Molecular Weight 135.21 g/mol [1]

Appearance Liquid; Colorless to brown or dark red[3][6]

Boiling Point 226-228 °C[1]

Melting Point -63 °C[1]

Flash Point 92 °C (197.6 °F) - closed cup[1][4]

Density 0.989 g/mL at 25 °C[1]

Solubility in Water Insoluble[3]

Vapor Density 4.66 (Air = 1)[4]

Procedural Workflow Visualization
The following diagram illustrates the logical workflow for responding to a 4-Isopropylaniline
spill, a critical and immediate safety procedure.
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Spill Response Workflow: 4-Isopropylaniline
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b126951?utm_src=pdf-custom-synthesis
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiI4dzRqaHZkc2Z0NjRwaGY4cWp1NnpwaHg3MGd3IiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lSMjg2Xzk5LTg4LTdfNC1Jc29wcm9weWxhbmlsaW5lLnBkZlwiOyBmaWxlbmFtZSo9VVRGLTgnJ01ldGFTY2lfTVNJUjI4Nl85OS04OC03XzQtSXNvcHJvcHlsYW5pbGluZS5wZGYiLCJjb250ZW50X3R5cGUiOiJhcHBsaWNhdGlvbi9wZGYiLCJzZXJ2aWNlX25hbWUiOiJsb2NhbCJ9LCJwdXIiOiJibG9iX2tleSJ9fQ==--b4f5028e0be55719abca60ad6035f657df3b0e1d/MetaSci_MSIR286_99-88-7_4-Isopropylaniline.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1252694347_4-ISOPROPYLANILINE-CASNO-99-88-7-MSDS.pdf
https://www.guidechem.com/encyclopedia/4-isopropylaniline-dic1589.html
https://www.fishersci.com/store/msds?partNumber=AC174530100&productDescription=P-ISOPROPYLANILINE%2C+99%25+10GR&vendorId=VN00032119&countryCode=US&language=en
https://www.hpc-standards.com/shop/ReferenceMaterials/Pesticides/Isopropylaniline_Methanol_1.htm
https://www.haz-map.com/Agents/20055
https://www.benchchem.com/product/b126951#personal-protective-equipment-for-handling-4-isopropylaniline
https://www.benchchem.com/product/b126951#personal-protective-equipment-for-handling-4-isopropylaniline
https://www.benchchem.com/product/b126951#personal-protective-equipment-for-handling-4-isopropylaniline
https://www.benchchem.com/product/b126951#personal-protective-equipment-for-handling-4-isopropylaniline
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b126951?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b126951?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b126951?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

